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Compound of Interest

Compound Name: Lubrol WX

CAS No.: 11138-41-3

Cat. No.: B1174942

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Lubrol WX, a non-ionic surfactant crucial for the solubilization and stabilization of membrane

proteins in various biological and pharmaceutical research applications. Understanding the

behavior of Lubrol WX in different buffer systems is paramount for optimizing experimental

conditions and ensuring the integrity of target proteins.

Introduction to Lubrol WX
Lubrol WX is a polyoxyethylene alkyl ether, specifically a type of polyethylene glycol monocetyl

ether.[1] It is a non-ionic detergent widely employed for its mild, non-denaturing properties,

making it an ideal choice for extracting and purifying membrane proteins while preserving their

native conformation and biological activity.[2][3][4] Its utility extends to various applications,

including the solubilization of membrane-bound enzymes like adenylcyclase and the

preparation of samples for structural and functional studies.[1]
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The solubility of non-ionic surfactants like Lubrol WX is influenced by several factors, including

temperature, pH, and the ionic strength of the buffer solution. A key characteristic of many non-

ionic surfactants containing polyoxyethylene chains is the "cloud point," the temperature above

which the surfactant solution becomes visibly cloudy as it phase separates.[5][6][7] This

phenomenon is critical to consider when designing experiments, as exceeding the cloud point

can lead to the precipitation of both the detergent and the solubilized protein.

Physicochemical Properties of Lubrol WX and
Related Polyoxyethylene Cetyl Ethers
Quantitative solubility data for Lubrol WX in specific buffers is not extensively documented in

publicly available literature. However, by examining the properties of closely related

polyoxyethylene cetyl ethers, we can infer the expected behavior of Lubrol WX. The following

table summarizes key physicochemical properties for this class of non-ionic detergents.
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Property Value / Range Notes

Synonyms

Polyethylene glycol monocetyl

ether, Polyoxyethylene (20)

cetyl ether, Brij 58

Lubrol WX is a trade name for

a specific formulation.[1][8]

Molecular Formula C₁₆H₃₃(OCH₂CH₂)ₙOH

'n' represents the number of

ethylene oxide units. For Brij

58, n is approximately 20.

Appearance Waxy solid [1]

Solubility in Water Soluble
The exact solubility can be

temperature-dependent.

Critical Micelle Concentration

(CMC)
~0.05-0.3 mM (25°C)

The CMC is the concentration

at which detergent monomers

self-assemble into micelles.[9]

Aggregation Number 100-155

The number of detergent

molecules in a single micelle.

[9]

Average Micellar Weight ~80,000 Da [9]

Cloud Point
~65°C (for a 0.05% w/v

solution)

The cloud point is highly

dependent on concentration

and the presence of additives

in the buffer.[9]

Hydrophile-Lipophile Balance

(HLB)
15.7

A measure of the degree to

which it is hydrophilic or

lipophilic.[10]

Note: The properties listed above are for representative polyoxyethylene cetyl ethers and

should be considered as a guide for Lubrol WX. The exact values for a specific Lubrol WX
formulation may vary.

Experimental Protocols
Determination of Cloud Point
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The cloud point is a critical parameter for determining the optimal working temperature for a

given buffer system.

Principle: The cloud point is determined by observing the temperature at which a solution of the

non-ionic surfactant becomes turbid upon heating and then clears upon cooling. This transition

temperature is the cloud point.[5][6][7]

Materials:

Lubrol WX

Buffer of interest (e.g., 50 mM Tris-HCl, pH 7.4; 50 mM Phosphate buffer, pH 7.4; 50 mM

HEPES, pH 7.4)

Clear glass test tubes

Water bath with a temperature controller and a magnetic stirrer

Calibrated thermometer

Spectrophotometer (optional, for more precise determination)

Procedure:

Prepare a 1% (w/v) solution of Lubrol WX in the desired buffer. Ensure the surfactant is fully

dissolved.

Place a portion of the solution into a clear glass test tube.

Immerse the test tube in the water bath.

Slowly increase the temperature of the water bath while stirring the solution in the test tube.

Observe the solution for the first sign of turbidity. The temperature at which the solution

becomes cloudy is the cloud point.

To confirm, slowly cool the water bath and note the temperature at which the solution

becomes clear again. The two temperatures should be in close agreement.
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For a more precise measurement, the change in turbidity can be monitored using a

spectrophotometer by measuring the absorbance at a wavelength where the solution does

not absorb (e.g., 600 nm) as a function of temperature.

Quantification of Lubrol WX by Titration
This method can be used to determine the concentration of a non-ionic surfactant with

polyoxyethylene chains in a solution.

Principle: The method is based on the formation of a complex between the polyoxyethylene

chains of the non-ionic surfactant and barium ions (Ba²⁺). This cationic complex is then titrated

with an anionic precipitant, sodium tetraphenylborate (STPB), which forms a poorly soluble

adduct. The endpoint is detected potentiometrically.[11]

Materials:

Lubrol WX solution of unknown concentration

Sodium tetraphenylborate (STPB) solution (0.01 M), standardized

Barium chloride (BaCl₂) solution (0.1 M)

Polyvinyl alcohol solution (0.5%) or gum arabic solution (5%)

Hydrochloric acid (HCl), dilute, for pH adjustment

Potentiometric titrator with a surfactant-sensitive electrode (e.g., NIO electrode)[12]

Beakers and other standard laboratory glassware

Procedure:

Pipette a known volume of the Lubrol WX solution into a beaker. The sample should contain

approximately 5-50 mg of the non-ionic surfactant.

Add 10 mL of 0.1 M BaCl₂ solution and 1 mL of 0.5% polyvinyl alcohol or 5% gum arabic

solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1174942/docs?utm_src=pdf-body#solubility-of-lubrol-wx-in-different-buffers-an-in-depth-technical-guide
https://sumertek.com/uploads/non-ionic-surfactants_en.pdf
https://www.benchchem.com/product/b1174942/docs?utm_src=pdf-body#solubility-of-lubrol-wx-in-different-buffers-an-in-depth-technical-guide
https://www.metrohm.com/content/dam/metrohm/shared/documents/application-bulletins/AB-230_2.pdf
https://www.benchchem.com/product/b1174942/docs?utm_src=pdf-body#solubility-of-lubrol-wx-in-different-buffers-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174942?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the mixture to approximately 150 mL with distilled water.

If the sample is alkaline, adjust the pH to below 7 with dilute HCl.

Place the beaker on the potentiometric titrator and immerse the electrode in the solution.

Titrate the solution with the standardized 0.01 M STPB solution.

The equivalence point is determined from the titration curve, and the concentration of Lubrol
WX is calculated based on the volume of STPB used.

Visualization of Experimental Workflow
The primary application of Lubrol WX is in the solubilization of membrane proteins. The

following diagram illustrates a typical experimental workflow.
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Caption: Workflow for Membrane Protein Solubilization and Purification.
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Conclusion
While specific quantitative solubility data for Lubrol WX across a wide range of buffers remains

to be systematically published, its properties can be reliably inferred from data on similar

polyoxyethylene cetyl ether detergents. The experimental protocols provided in this guide offer

robust methods for determining key parameters like the cloud point and for quantifying Lubrol
WX concentrations, enabling researchers to optimize their experimental conditions. The

successful solubilization of membrane proteins using Lubrol WX is a critical step for a

multitude of downstream applications in drug discovery and fundamental research. Careful

consideration of buffer composition, temperature, and detergent concentration is essential for

maintaining the structural and functional integrity of the protein of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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